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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068

Essential Safety and Handling Guide for Demeton-S-
methyl sulfone

This guide provides immediate, essential safety and logistical information for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
Demeton-S-methyl sulfone. Adherence to these procedures is critical for ensuring personal
safety and minimizing environmental contamination.

Demeton-S-methyl sulfone is an organophosphate insecticide that functions as an
acetylcholinesterase (AChE) inhibitor.[1][2] It is recognized as a neurotoxin and is highly toxic if
ingested.[1]

Hazard Identification and Classification

Demeton-S-methyl sulfone is classified as a hazardous substance with the following primary
concerns:

o Acute Toxicity: It is fatal if swallowed or inhaled and toxic in contact with skin.[3]
o Organ Damage: It can cause damage to the central nervous system and visual organs.[4]

e Environmental Hazard: The substance is toxic to aquatic life with long-lasting effects.[3][5]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through dermal, ocular, and
respiratory routes.[6][7]

Body Protection

o Coveralls: Wear a long-sleeved shirt and long-legged pants or, preferably, cotton coveralls.
[8] For handling concentrates or in situations with a high risk of splashing, waterproof aprons
over coveralls or waterproof jackets and pants are necessary.[6]

o Footwear: Use unlined, chemical-resistant boots that cover the ankles. Nitrile and butyl boots
offer excellent protection.[9] Pant legs should be worn outside the boots to prevent chemicals
from draining inside.[7][9]

Hand Protection
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» Gloves: Always wear unlined, elbow-length, chemical-resistant gloves.[9] Nitrile, butyl,
neoprene, or PVC gloves are recommended.[8][9] Never use leather or cotton gloves as they
can absorb the chemical.[9]

Eye and Face Protection

o Primary Protection: In low-exposure situations, shielded safety glasses are acceptable.[9]

o Enhanced Protection: For pouring, mixing concentrates, or when there is a risk of spray or
dust, wear snug-fitting, non-fogging goggles or a full-face respirator.[9] A face shield can be
worn over goggles for added protection in high-exposure scenarios.[7][9]

Respiratory Protection

o General Use: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[3]

o Emergency Situations: For spills or situations with potential for aerosol generation, a
positive-pressure breathing apparatus or a supplied-air respirator is required.[10][11]

Operational and Disposal Plans
Handling and Storage Protocol

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly.[7]

» Ventilation: Conduct all work in a well-ventilated area or a certified chemical fume hood.[3]

» Handling: Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling
area.[12]

o Storage: Store in a cool, dry, and well-ventilated location in tightly closed receptacles.[3] The
storage area should be locked and separated from food and feedstuffs.[12][13]

Emergency Procedures: Exposure

¢ Inhalation: Immediately move the victim to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
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attention.[10]

o Skin Contact: Remove all contaminated clothing immediately.[12] Wash the affected skin
area thoroughly with soap and water for at least 15 minutes.[10]

o Eye Contact: Flush the eyes with lukewarm water for at least 15 minutes, holding the eyelids
open.[10] Remove contact lenses if present and easy to do. Seek immediate medical
attention.

 Ingestion: If the person is conscious, rinse their mouth with water.[12] Do not induce
vomiting. Seek immediate medical attention.[13]

Emergency Procedures: Spills

o Evacuate: Immediately evacuate all personnel from the spill area.

 |solate: Isolate the hazard area and deny entry to unnecessary personnel.[10][11] Stay
upwind of the spill.[10]

o Ventilate: Ventilate closed spaces before entering.[10]
o Containment: For liquid spills, create a dike or holding area to contain the material.[14]

o Cleanup: Wear a full-face respirator or positive-pressure breathing apparatus and
specialized protective clothing.[10] Absorb the spill with sand, limestone, or another inert
absorbent.[12][14] Collect the absorbed material into sealable containers for disposal.[12]

o Decontamination: Decontaminate the spill area thoroughly.

Disposal Plan

All waste containing Demeton-S-methyl sulfone is considered hazardous.

» Containerize: Place all contaminated materials, including absorbent, used PPE, and empty
containers, into clearly labeled, sealed containers.

e Labeling: Label the waste containers with the chemical name and appropriate hazard
symbols.
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» Disposal: Dispose of the hazardous waste in accordance with all local, regional, and national
environmental regulations.[13] One approved method is to adsorb the chemical on sand or
limestone, dissolve it in a flammable solvent, and incinerate it in a chemical incinerator

equipped with an afterburner and scrubber.[14]

Workflow for Safe Handling of Demeton-S-methyl
sulfone

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://fr.cpachem.com/msds?num=SB156&dnl=sd_-_Demeton-S-methyl_CAS_919-86-8_EC_213-052-6_%28SB156%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-S-methyl
https://www.benchchem.com/product/b133068?utm_src=pdf-body
https://www.benchchem.com/product/b133068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS

'

Inspect & Don PPE

'

Prepare Workspace
(Fume Hood)

Handling
\

Weighing & Dilution

'

Experimental Use

1
If spill occurs If exposure occurs
1 [

Post-Handling & Cleanup

Decontaminate Glassware | | .

Y

Remove & Decontaminate
/ Dispose of PPE

Waste E;isposal

Collect Hazardous Waste

Y

Label Waste Container

Y

Store in Designated Area

Y

Dispose via Certified Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b133068?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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